Cas no 104893-09-6 (Benzene, 1,4-bis(1,1-dimethylpropyl)-2,5-bis(dodecyloxy)-)

• Product name: Benzene, 1,4-bis(1,1-dimethylpropyl)-2,5-bis(dodecyloxy)-
• CAS No: 104893-09-6
• MF: C₄₀H₇₄O₂
• MW: 587.01436
• CID: 1146209
• PubChem ID: 14794086

Benzene, 1,4-bis(1,1-dimethylpropyl)-2,5-bis(dodecyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-bis(1,1-dimethylpropyl)-2,5-bis(dodecyloxy)-
• 1,4-didodecoxy-2,5-bis(2-methylbutan-2-yl)benzene
• DTXSID10564123
• 104893-09-6
• 1,4-BIS(DODECYLOXY)-2,5-BIS(2-METHYLBUTAN-2-YL)BENZENE

• Inchi： InChI=1S/C40H74O2/c1-9-13-15-17-19-21-23-25-27-29-31-41-37-33-36(40(7,8)12-4)38(34-35(37)39(5,6)11-3)42-32-30-28-26-24-22-20-18-16-14-10-2/h33-34H,9-32H2,1-8H3
• InChI Key： IWTHQFNWLARLLS-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCOC1=CC(=C(C=C1C(C)(C)CC)OCCCCCCCCCCCC)C(C)(C)CC

Computed Properties

• Exact Mass: 586.56922
• Monoisotopic Mass: 586.56888160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 42
• Rotatable Bond Count: 28
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.5
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46